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Compound of Interest

Compound Name: (2-Chloropropyl)benzene

Cat. No.: B076291 Get Quote

An In-depth Technical Guide to (2-Chloropropyl)benzene

This technical guide provides a comprehensive overview of the chemical and physical

properties of (2-Chloropropyl)benzene, tailored for researchers, scientists, and professionals

in drug development.

Chemical Identity and Formula
(2-Chloropropyl)benzene is a colorless liquid organic compound. It is also known by other

names such as 1-Phenyl-2-chloropropane and 2-Chloro-1-phenylpropane.[1][2] The compound

is notable as an intermediate in various chemical syntheses.

Below is a summary of its key identifiers and molecular formula.

Identifier Value

Chemical Name (2-Chloropropyl)benzene

Molecular Formula C₉H₁₁Cl[1][2]

CAS Registry Number 10304-81-1[1][2]

IUPAC Name [(2S)-2-chloropropyl]benzene[3]

Physicochemical Properties
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The fundamental physicochemical properties of (2-Chloropropyl)benzene are crucial for its

application in experimental settings.

Property Value

Molecular Weight 154.637 g/mol [1][2]

Density 1.027 g/cm³[4]

Boiling Point 211.1°C at 760 mmHg[4]

Flash Point 79.7°C[4]

Vapor Pressure 0.27 mmHg at 25°C[4]

Refractive Index 1.513[4]

Structural Information
The molecular structure of (2-Chloropropyl)benzene consists of a benzene ring attached to a

chloropropyl group.
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Chemical Structure of (2-Chloropropyl)benzene
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Caption: Molecular structure of (2-Chloropropyl)benzene.
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This guide summarizes the essential molecular and physical data for (2-
Chloropropyl)benzene, providing a foundation for its use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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